Methyl 3-(2-amino-6-chlorophenoxy)benzoate
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Overview
Description
“Methyl 3-(2-amino-6-chlorophenoxy)benzoate” is a biochemical compound used for proteomics research . It has a molecular formula of C14H12ClNO3 and a molecular weight of 277.70 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C14H12ClNO3 . This indicates that the compound contains 14 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 277.70 . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the available sources.Scientific Research Applications
Reagent in N-Phthaloylation
Methyl 2-((succinimidooxy)carbonyl)benzoate (MSB), a related compound, has been utilized as an efficient reagent for N-phthaloylation of amino acids and derivatives. This process, which avoids racemization, has shown excellent results with alpha-amino acids, alpha-amino alcohols, dipeptides, alpha-amino carboxamides, and alpha-amino esters (Casimir, Guichard, & Briand, 2002).
Structural Studies in Benzothiazole Derivatives
In a study exploring intramolecular interactions, compounds derived from 2-(4-chlorophenoxy)-2-methylpropionic acid and 2-amino-6-chlorobenzothiazole were structurally characterized. These studies focused on hypervalent contacts, hydrogen bonds, and van der Waals contacts, which are vital in supramolecular arrangements (Navarrete-Vázquez et al., 2012).
Synthesis of Carbon-11-Labeled CK1 Inhibitors
In Alzheimer's disease research, derivatives of methyl 3-((2,2-difluoro-5H-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]imidazol-6-yl)carbamoyl)benzoate were synthesized. These compounds serve as potential PET radiotracers for imaging Alzheimer's disease, highlighting their significance in neurological research (Gao, Wang, & Zheng, 2018).
Synthesis of Branched-chain Amino Sugars
The synthesis of branched-chain amino sugars, such as methyl 2,3-dideoxy-3-C-formyl-2-(o-sulfobenzenesulfonyl)amino-α-D-xylofuranoside-3′R,5-hemiacetal sodium salt, has been achieved using derivatives of methyl 2-amino-2-deoxy-α-D-glucopyranoside. These sugars are important in various biochemical and medicinal studies (Tatsuta, Miyashita, Akimoto, & Kinoshita, 1982).
Corrosion Inhibition in Mild Steel
The synthesis of derivatives like methyl 2-(6-hydroxy-3-oxo-3 H -xanthen-9-yl) benzoate has been theoretically studied for use as corrosion inhibitors in mild steel. This application highlights its potential in industrial and engineering contexts (Arrousse et al., 2021).
Liquid Crystalline Thermosets
Research on novel triaromatic diepoxides, such as methyl-1,4-phenylene bis(4-(2,3-epoxypropoxy)benzoate), has contributed to the development of liquid crystalline thermosets. These materials are significant in materials science for their unique properties and applications (Mormann & Bröcher, 1998).
Future Directions
properties
IUPAC Name |
methyl 3-(2-amino-6-chlorophenoxy)benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO3/c1-18-14(17)9-4-2-5-10(8-9)19-13-11(15)6-3-7-12(13)16/h2-8H,16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZLIVHOEGTZZJM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)OC2=C(C=CC=C2Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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